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molecular formula C9H9FO2 B1592500 4-Ethoxy-3-fluorobenzaldehyde CAS No. 452-00-6

4-Ethoxy-3-fluorobenzaldehyde

Cat. No. B1592500
CAS RN: 452-00-6
M. Wt: 168.16 g/mol
InChI Key: QSYSVOBKEQYYJN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06743816B2

Procedure details

Following a similar procedure to that described in reference example 3, but starting from 3-fluoro-4-hydroxybenzaldehyde instead of 4-hydroxybenzaldehyde and using ethyl iodide instead of 2-iodopropane, the title compound of the example was obtained as an oil (48% yield).
Name
3-fluoro-4-hydroxybenzaldehyde
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
ethyl iodide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
title compound

Identifiers

REACTION_CXSMILES
[F:1][C:2]1[CH:3]=[C:4]([CH:7]=[CH:8][C:9]=1[OH:10])[CH:5]=[O:6].[CH2:11](I)[CH3:12]>>[CH2:11]([O:10][C:9]1[CH:8]=[CH:7][C:4]([CH:5]=[O:6])=[CH:3][C:2]=1[F:1])[CH3:12]

Inputs

Step One
Name
3-fluoro-4-hydroxybenzaldehyde
Quantity
0 (± 1) mol
Type
reactant
Smiles
FC=1C=C(C=O)C=CC1O
Step Two
Name
ethyl iodide
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)I

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
title compound
Type
product
Smiles
C(C)OC1=C(C=C(C=O)C=C1)F

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.